Cas no 2503156-11-2 (tert-butyl (2S)-2-(5-bromo-4-methyl-4H-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2S)-2-(5-bromo-4-methyl-4H-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate
• CAS No: 2503156-11-2
• MF: C₁₂H₁₉BrN₄O₂
• MW: 331.208861589432
• MDL: MFCD32859974
• CID: 5671099
• PubChem ID: 155822508
• Update Time: 2025-06-26

tert-butyl (2S)-2-(5-bromo-4-methyl-4H-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27149854
• 2503156-11-2
• Tert-butyl (2S)-2-(5-bromo-4-methyl-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate
• tert-butyl (2S)-2-(5-bromo-4-methyl-4H-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylic acid, 2-(5-bromo-4-methyl-4H-1,2,4-triazol-3-yl)-, 1,1-dimethylethyl ester, (2S)-

• MDL： MFCD32859974
• Inchi： 1S/C12H19BrN4O2/c1-12(2,3)19-11(18)17-7-5-6-8(17)9-14-15-10(13)16(9)4/h8H,5-7H2,1-4H3/t8-/m0/s1
• InChI Key： LVMPYFVDGSVFMK-QMMMGPOBSA-N
• SMILES： BrC1=NN=C([C@@H]2CCCN2C(=O)OC(C)(C)C)N1C

Computed Properties

• Exact Mass: 330.06914g/mol
• Monoisotopic Mass: 330.06914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 443.6±55.0 °C(Predicted)
• pka: 0.59±0.10(Predicted)

Additional information on tert-butyl (2S)-2-(5-bromo-4-methyl-4H-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate

Comprehensive Overview of tert-butyl (2S)-2-(5-bromo-4-methyl-4H-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate (CAS No. 2503156-11-2)

The compound tert-butyl (2S)-2-(5-bromo-4-methyl-4H-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate (CAS No. 2503156-11-2) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique pyrrolidine and 1,2,4-triazole moieties, serves as a critical intermediate in the synthesis of bioactive compounds. Its structural complexity and functional versatility make it a valuable asset in drug discovery programs targeting a wide range of therapeutic areas.

One of the most intriguing aspects of tert-butyl (2S)-2-(5-bromo-4-methyl-4H-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate is its role in the development of small molecule inhibitors. Researchers are increasingly focusing on this compound due to its potential applications in modulating enzyme activity and protein-protein interactions. The presence of the bromo substituent enhances its reactivity, enabling further derivatization to create libraries of analogs for high-throughput screening. This aligns with the growing trend in precision medicine, where tailored therapeutics are designed to address specific molecular targets.

In recent years, the demand for chiral building blocks like tert-butyl (2S)-2-(5-bromo-4-methyl-4H-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate has surged, driven by the pharmaceutical industry's emphasis on enantioselective synthesis. The (2S)-pyrrolidine scaffold is particularly noteworthy for its prevalence in FDA-approved drugs, underscoring the compound's relevance. Additionally, the 1,2,4-triazole ring is a hallmark of many agrochemicals and antimicrobial agents, making this compound a crossover candidate for interdisciplinary research.

From a synthetic chemistry perspective, the tert-butyl carbamate (Boc) protecting group in tert-butyl (2S)-2-(5-bromo-4-methyl-4H-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate offers strategic advantages. It provides stability during multi-step reactions while allowing for facile deprotection under mild conditions. This feature is particularly valuable in peptide mimetics and protease inhibitor development, where orthogonal protection schemes are essential. The compound's compatibility with cross-coupling reactions further expands its utility in constructing complex heterocyclic frameworks.

The analytical characterization of CAS No. 2503156-11-2 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the compound's stereochemical purity and regioselective bromination at the 5-position of the 1,2,4-triazole ring. Such rigorous quality control is imperative given the compound's application in lead optimization stages of drug development, where even minor impurities can skew biological assay results.

Emerging trends in AI-driven drug discovery have also highlighted the importance of compounds like tert-butyl (2S)-2-(5-bromo-4-methyl-4H-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate. Machine learning models frequently incorporate such scaffolds into virtual screening libraries due to their favorable ligand efficiency metrics and 3D structural diversity. This synergy between synthetic chemistry and computational approaches accelerates the identification of novel drug candidates, addressing unmet medical needs in oncology, neurology, and infectious diseases.

Storage and handling recommendations for tert-butyl (2S)-2-(5-bromo-4-methyl-4H-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate emphasize protection from moisture and light, typically achieved through desiccants and amber glass containers. While the compound exhibits good thermal stability, prolonged exposure to elevated temperatures should be avoided to prevent Boc group cleavage. These protocols ensure the material's integrity throughout the supply chain, from manufacturers to end-users in academic and industrial laboratories.

In conclusion, tert-butyl (2S)-2-(5-bromo-4-methyl-4H-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate (CAS No. 2503156-11-2) represents a sophisticated tool for modern chemical biology. Its multifaceted applications—from fragment-based drug design to catalysis research—position it at the forefront of innovation. As the scientific community continues to explore its potential, this compound will undoubtedly play a pivotal role in advancing next-generation therapeutics and materials science.